![molecular formula C10H13BBrNO2 B8344183 2-(3-Bromophenyl)-[1,3,6,2]dioxazaborocane](/img/structure/B8344183.png)
2-(3-Bromophenyl)-[1,3,6,2]dioxazaborocane
Cat. No. B8344183
M. Wt: 269.93 g/mol
InChI Key: YXTNJVTYRKKNSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07037905B2
Procedure details
The title compound (78%, crystals) was prepared from 3-bromophenylboronic acid and diethanolamin.
Name
Yield
78%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([B:8]([OH:10])[OH:9])[CH:5]=[CH:6][CH:7]=1.[NH:11]([CH2:15][CH2:16]O)[CH2:12][CH2:13]O>>[Br:1][C:2]1[CH:3]=[C:4]([B:8]2[O:10][CH2:16][CH2:15][NH:11][CH2:12][CH2:13][O:9]2)[CH:5]=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC=1C=C(C=CC1)B(O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N(CCO)CCO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC=1C=C(C=CC1)B1OCCNCCO1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 78% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
